![molecular formula C23H27N3O4 B2849566 2-(4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)-5-(2-morpholinoethoxy)phenol CAS No. 1092972-43-4](/img/structure/B2849566.png)
2-(4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)-5-(2-morpholinoethoxy)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)-5-(2-morpholinoethoxy)phenol is a useful research compound. Its molecular formula is C23H27N3O4 and its molecular weight is 409.486. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Design and Synthesis in Pharmacological Applications
The compound and its derivatives have been explored in the field of pharmacology, particularly in the design and synthesis of new series of compounds with potential biological activities. For instance, Patel et al. (2013) discussed the preparation of a compound closely related to the specified chemical, highlighting its properties in anti-cancer and HIV applications. This demonstrates the compound's relevance in the design of pharmacological agents with potential therapeutic applications Patel et al., 2013.
Molecular Docking and Quantum Chemical Calculations
Molecular docking and quantum chemical calculations are vital in understanding the interactions and stability of compounds like the specified chemical. A study by Viji et al. (2020) focused on molecular structure, spectroscopic data, and molecular parameters, which are crucial in predicting the biological effects and potential applications of similar compounds in various fields, including drug design and material science Viji et al., 2020.
Antimicrobial Activity
Research has also been conducted on the antimicrobial properties of compounds structurally similar to the specified chemical. These studies involve evaluating the antibacterial and antifungal activities, which is significant in the search for new antimicrobial agents Davidson & Brandén, 1981.
Antioxidant Properties
Some derivatives of the specified compound have been investigated for their antioxidant properties. This is particularly relevant in the context of developing new antioxidant additives for various applications, such as in the food preservation and pharmaceutical industries Amer et al., 2011.
Properties
IUPAC Name |
2-[4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-5-(2-morpholin-4-ylethoxy)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O4/c1-16-22(17-3-5-18(28-2)6-4-17)23(25-24-16)20-8-7-19(15-21(20)27)30-14-11-26-9-12-29-13-10-26/h3-8,15,27H,9-14H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIPGIHSVDXHMBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C2=C(C=C(C=C2)OCCN3CCOCC3)O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.